Cas no 2491-39-6 (2-Bromo-1-(2,4-dihydroxyphenyl)ethanone)

• Product Name: 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone
• CAS No: 2491-39-6
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD03789098
• CID: 277890
• PubChem ID: 24881522
• Update Time: 2025-05-20

2-Bromo-1-(2,4-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(2,4-dihydroxyphenyl)-
• 2-Bromo-2',4'-dihydroxyacetophenone
• 2-bromo-1-(2,4-dihydroxyphenyl)ethanone
• 2-Bromo-2,4-Dihydroxyacetophenone
• 2-HYDROXY-1-(4-HYDROXY-PHENYL)-ETHANONE
• 2,4-Dihydroxyphenacyl bromide
• 2,4-Hbe
• 2-BroMo-2′,4′-dihydroxyacetophenone
• 4-(Bromoacetyl)resorcinol
• Ethanone, 2-bromo-1-(2,4-dihydroxyphenyl)-
• 2-Bromo-1-(2,4-dihydroxyphenyl)ethan-1-one
• 1-(2,4-Dihydroxyphenyl)-2-bromoethanone
• RAULLGKGLGXMOM-UHFFFAOYSA-N
• 5007AH
• SBB064810
• VZ23888
• AB16102
• OR11267
• FCH1322484
• 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone

• MDL： MFCD03789098
• Inchi： 1S/C8H7BrO3/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,10-11H,4H2
• InChI Key： RAULLGKGLGXMOM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 229.95800
• Monoisotopic Mass: 229.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.301
• Melting Point: 128-132 °C (lit.)
• Boiling Point: 358.8 °C at 760 mmHg
• Flash Point: 185 °C
• Refractive Index: 1.649
• PSA: 57.53000
• LogP: 1.67540
• Sensitiveness: Sensitive to air and humidity

2-Bromo-1-(2,4-dihydroxyphenyl)ethanone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314-H317
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone

2-Bromo-1-(2,4-dihydroxyphenyl)ethanone: A Comprehensive Overview

2-Bromo-1-(2,4-dihydroxyphenyl)ethanone (CAS No. 2491-39-6) is a versatile organic compound with significant applications in the fields of pharmacology, organic synthesis, and materials science. This compound is characterized by its unique structure, which combines a bromine atom with a dihydroxyphenyl group attached to an ethanone backbone. The bromine substituent plays a crucial role in modulating the chemical reactivity and biological activity of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent advancements in synthetic chemistry have highlighted the importance of 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone as a key building block for constructing complex molecular frameworks. Researchers have demonstrated its utility in the development of novel anti-tumor agents, where the compound serves as a precursor for generating biologically active derivatives. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific enzymes associated with cancer cell proliferation.

The dihydroxyphenyl group in 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone contributes significantly to its antioxidant properties. This makes it an attractive candidate for applications in nutraceuticals and cosmeceuticals. Recent research has explored its potential as a natural antioxidant additive in food products, where it can help extend shelf life and enhance product stability without compromising safety or taste.

In terms of synthesis, 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone can be prepared through various methods, including nucleophilic substitution reactions and oxidative coupling processes. One notable approach involves the bromination of 1-(2,4-dihydroxyphenyl)ethanone using bromine in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The compound's ability to undergo further functionalization has opened new avenues for its application in drug discovery. For example, researchers have successfully incorporated this compound into macrocyclic structures that exhibit enhanced bioavailability and target specificity. These findings underscore its potential as a critical component in the development of next-generation therapeutics.

From an environmental perspective, the synthesis and use of 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone are considered eco-friendly due to the absence of hazardous byproducts during its preparation. This aligns with current trends toward sustainable chemistry practices and green manufacturing processes.

In conclusion, 2-Bromo-1-(2,4-dihydroxyphenyl)ethanone (CAS No. 2491-39-6) stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical properties and versatility make it an essential tool for scientists engaged in organic synthesis and drug development. As research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.